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Compound of Interest

Compound Name: 2,6-Dibromo-4-methylpyridine

Cat. No.: B1312767

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety protocols and
logistical plans for the use of 2,6-Dibromo-4-methylpyridine (CAS No. 73112-16-0), ensuring
laboratory safety and regulatory compliance.

Chemical Hazards: 2,6-Dibromo-4-methylpyridine is classified as a hazardous substance.
According to GHS classifications, it:

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1]

May cause respiratory irritation (H335).[1]

Is harmful if swallowed (H302).[1][2]

May be harmful if inhaled (H332).[2]

Strict adherence to the following personal protective equipment (PPE) and handling procedures
is critical to mitigate risks.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,6-Dibromo-4-methylpyridine.
The following table summarizes the required equipment.
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PPE Item Specification Purpose

Chemical safety goggles or
safety glasses with side-
) ) ) To protect eyes from splashes
Eye/Face Protection shields conforming to EN166
(EU) or NIOSH (US)

standards.[3]

and dust particles.

Chemical-resistant gloves
] ] (e.g., nitrile or butyl rubber). A )
Skin Protection To prevent skin contact.
standard laboratory coat must

be worn.

Use in a well-ventilated area, o )
) ) o - To avoid inhalation of dust and
Respiratory Protection preferably within a certified
_ vapors.
chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2,6-Dibromo-4-methylpyridine is essential for maintaining
a safe laboratory environment.

1. Preparation and Engineering Controls:

e Ensure a calibrated chemical fume hood is operational.

o Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
o Prepare all necessary equipment and reagents before handling the compound.

e Have an appropriate spill kit readily available. For small spills, use an inert, non-combustible
absorbent like vermiculite or sand.

2. Weighing and Dispensing:

o Perform all weighing and dispensing of the solid compound within a chemical fume hood to
minimize inhalation exposure.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.
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. Dissolving and Reaction Setup:

When preparing solutions, add the solid 2,6-Dibromo-4-methylpyridine to the solvent
slowly to avoid splashing.

Keep the container closed whenever possible.
Conduct all reactions in a well-ventilated fume hood.
. Post-Handling and Decontamination:
Thoroughly wash hands with soap and water after handling the compound.
Decontaminate all work surfaces and equipment used.
Remove and dispose of contaminated PPE in the designated hazardous waste stream.

Disposal Plan

The disposal of 2,6-Dibromo-4-methylpyridine and any associated contaminated materials
must be treated as hazardous waste.

Waste Segregation: All materials contaminated with 2,6-Dibromo-4-methylpyridine,
including the pure substance, solutions, and disposable labware (e.g., pipette tips, gloves,
weighing paper), must be collected as hazardous waste. Do not mix this waste with other
incompatible waste streams.

Containerization: Collect all 2,6-Dibromo-4-methylpyridine waste in a designated, properly
sealed, and clearly labeled hazardous waste container. The container must be made of a
compatible material.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2,6-Dibromo-4-methylpyridine".

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and
secure satellite accumulation area.
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» Final Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company, in accordance with all federal, state, and local
regulations.

Experimental Workflow for Handling 2,6-Dibromo-4-
methylpyridine
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Caption: Workflow for the safe handling of 2,6-Dibromo-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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